[(2-{[3-(aminocarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-2-oxoethyl)thio]acetic acid

• IUPAC Name: 2-[2-[(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-2-oxoethyl]sulfanylacetic acid
• InChI: InChI=1S/C13H16N2O4S2/c14-12(19)11-7-3-1-2-4-8(7)21-13(11)15-9(16)5-20-6-10(17)18/h1-6H2,(H2,14,19)(H,15,16)(H,17,18)
• InChI Key: IEKLMNZUIKJIIE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)CSCC(=O)O)C(=O)N
• Molecular Formula: C13H16N2O4S2
• Molecular Weight: 328.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves condensation reactions, where key functional groups are combined under optimal conditions. For instance, the synthesis of 2-(2-Amino-4-thiazolyl)-2-[[(Z)-(t-butoxycarbonyl) methoxy]imino]-acetic Acid 2-Benzothiazolyl Thioester was achieved by condensing specific precursors with reaction conditions meticulously adjusted to ensure high yield and purity. The process required careful control of temperature, reactant ratios, and reaction times to achieve the desired product (Yin, 2006).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Unfortunately, without specific information on the compound’s biological activity, it’s difficult to predict its mechanism of action.

Future Directions

Future research could involve synthesizing the compound and studying its properties and potential applications. This could include investigating its biological activity and potential uses in medicine or other fields.